N-(4-bromo-2,3-dimethylphenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide

• Molecular Formula: C21H22BrN3O3S
• Molecular Weight: 476.4 g/mol
• IUPAC Name: N-(4-bromo-2,3-dimethylphenyl)-2-[[5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22BrN3O3S/c1-12-6-5-7-13(2)20(12)27-10-19-24-25-21(28-19)29-11-18(26)23-17-9-8-16(22)14(3)15(17)4/h5-9H,10-11H2,1-4H3,(H,23,26)
• InChI Key: KMUFETXGJFTKPF-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCC2=NN=C(O2)SCC(=O)NC3=C(C(=C(C=C3)Br)C)C

Description

N-(4-bromo-2,3-dimethylphenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide, also known as BDOA, is a chemical compound that has been widely studied for its potential therapeutic applications. BDOA is a member of the oxadiazole family of compounds, which have been shown to possess a variety of biological activities.

Mechanism of Action

N-(4-bromo-2,3-dimethylphenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide's mechanism of action is not fully understood, but it is thought to involve the inhibition of enzymes involved in the production of pro-inflammatory cytokines. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, this compound has been shown to possess other biological activities. Studies have demonstrated that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to possess antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromo-2,3-dimethylphenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide is its relatively simple synthesis method, which makes it readily available for laboratory studies. However, one limitation is that this compound's mechanism of action is not fully understood, which makes it difficult to predict its potential therapeutic applications.

Future Directions

There are several areas of future research that could be explored with regard to N-(4-bromo-2,3-dimethylphenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide. One potential direction is the development of this compound derivatives with improved anti-inflammatory activity. Another area of research could focus on the potential use of this compound in the treatment of cancer. Additionally, further studies could be conducted to elucidate this compound's mechanism of action and to better understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of N-(4-bromo-2,3-dimethylphenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide involves the reaction of 4-bromo-2,3-dimethylbenzoic acid with thionyl chloride, followed by reaction with 2-amino-5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole and sodium hydride. The resulting compound is then treated with acetic anhydride to yield this compound.

Scientific Research Applications

N-(4-bromo-2,3-dimethylphenyl)-2-({5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on this compound's anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases such as rheumatoid arthritis.